Printing conformal and flexible copper networks for multimodal pressure and flow sensing†

Nanoscale Pub Date: 2023-10-31 DOI: 10.1039/D3NR03481J

Abstract

Flexible multimodal sensors with ultrasensitive detection capabilities are an indispensable component of wearable electronics and are highly sought-after involving a wide range of signal monitoring such as artificial skin and soft robotics. Here we report a flexible and wireless multimodal sensor using low-temperature additive manufacturing of copper nanoplates on elastic polyurethane substrates for temperature, pressure, and flow monitoring. The positive temperature coefficient and piezoresistive performance of the copper nanoplate network translates to a reliable temperature, steady-state and dynamic pressure/flow sensing for detecting pressures as small as 0.64 Pa with a response time of 130 ms, as well as velocity detection ranging from 2.5–6.8 m s−1. Additionally, by incorporating a printed antenna, it enables a self-powered, battery-free system, offering a wireless readout of printed multimodal sensors with superior real-time sensing performance in conjunction with wearable flexibility.

Graphical abstract: Printing conformal and flexible copper networks for multimodal pressure and flow sensing
Printing conformal and flexible copper networks for multimodal pressure and flow sensing†
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